Cas no 922958-88-1 (N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 922958-88-1
• MF: C₁₇H₁₂Cl₂N₄OS
• MW: 391.274379730225
• CID: 5497901
• Update Time: 2025-06-08

N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dichlorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C17H12Cl2N4OS/c18-12-4-1-5-14(17(12)19)21-15(24)10-25-16-7-6-13(22-23-16)11-3-2-8-20-9-11/h1-9H,10H2,(H,21,24)
• InChI Key： XFKPZQXEUYWSRM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1Cl)(=O)CSC1=NN=C(C2=CC=CN=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

Introduction to N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 922958-88-1)

N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 922958-88-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the acetamide class and features a complex molecular structure with multiple functional groups, including chlorophenyl, pyridine, and pyridazine moieties. The unique combination of these functional groups endows the compound with a range of biological activities, making it a subject of extensive research.

The molecular formula of N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide is C₁₇H₁₄Cl₂N₄O, and its molecular weight is approximately 374.21 g/mol. The compound's structure includes a sulfanyl bridge connecting the acetamide and pyridazine rings, which are further substituted with a pyridine and dichlorophenyl group. This intricate structure contributes to its diverse biological properties and potential as a lead compound in drug discovery.

Recent studies have highlighted the pharmacological activities of N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide. One of the most notable areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes and macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide has also been investigated for its anti-cancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings have led to increased interest in exploring this compound as a potential anticancer agent.

In addition to its anti-inflammatory and anti-cancer properties, N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide has also shown promise in neurodegenerative disease research. Studies have indicated that this compound can protect neuronal cells from oxidative stress and reduce the accumulation of toxic protein aggregates associated with diseases such as Alzheimer's and Parkinson's. The neuroprotective effects are thought to be mediated through the activation of antioxidant defense mechanisms and the inhibition of pro-apoptotic signaling pathways.

The synthesis of N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-chloroacetyl chloride with 6-(pyridin-3-yl)pyridazinethiol followed by subsequent substitution with 2,3-dichloroaniline. The final product is typically purified using techniques such as column chromatography or recrystallization to ensure its suitability for biological testing.

The safety profile of N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, N-(2,3-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 922958-88-1) is a promising compound with a wide range of biological activities. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders make it an exciting area of research for medicinal chemists and pharmacologists. Ongoing studies aim to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.